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Compound of Interest

Compound Name: trans-2,cis-6-Nonadienal-13C2

Cat. No.: B12385534

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of trans-2,cis-6-Nonadienal-
13C2, a combustible and potentially hazardous unsaturated aldehyde. The disposal protocols
for the isotopically labeled compound are identical to those for the parent compound, trans-
2,cis-6-Nonadienal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses or goggles, chemical-resistant gloves, and a
lab coat. All handling of trans-2,cis-6-Nonadienal-13C2 should be conducted in a well-
ventilated area or a chemical fume hood to avoid inhalation of vapors.[1] Keep the compound
away from heat, sparks, open flames, and other ignition sources as it is a combustible liquid.[1]

[2]

Quantitative Data Summary
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Property Value Source

557-48-2 (for parent
CAS Number

compound)
Molecular Formula C9H140 [1]
Flash Point 83 °C (181.4 °F)
Boiling Point 94-95 °C at 18 mmHg
Density 0.86 g/mL at 25 °C
Hazard Classification Flammable liquids: Category 4

Step-by-Step Disposal Protocol

The primary method for the disposal of trans-2,cis-6-Nonadienal-13C2 is through an
approved hazardous waste disposal program. Under no circumstances should this chemical be
disposed of down the drain or in regular trash.

e Containerization:

o Ensure the waste trans-2,cis-6-Nonadienal-13C2 is stored in its original, properly labeled
container.

o If the original container is not available, use a new, clean, and chemically compatible
container. Label the new container clearly with the full chemical name ("trans-2,cis-6-
Nonadienal-13C2") and any relevant hazard symbols.

o Do not mix with other waste materials.
» Storage Pending Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[3]

o The storage area should be designated for hazardous chemical waste.

¢ Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste coordinator to schedule a pickup.[4]

o Provide them with all necessary information about the waste, including the chemical name
and quantity.

e Handling Uncleaned Containers:

o Empty containers that held trans-2,cis-6-Nonadienal-13C2 should be treated as
hazardous waste and disposed of in the same manner as the chemical itself.

Experimental Workflow for Disposal
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Disposal Workflow for trans-2,cis-6-Nonadienal-13C2
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Caption: Disposal workflow for trans-2,cis-6-Nonadienal-13C2.
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Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and remove all ignition sources.[1]
Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[3] Collect
the absorbed material and place it in a sealed container for disposal as hazardous waste. For
skin or eye contact, flush the affected area with plenty of water for at least 15 minutes and seek
medical attention.[2][5] If inhaled, move to fresh air and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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